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Compound of Interest

Compound Name: BIM-23190 hydrochloride

Technical Support Center: BIM-23190
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on addressing solubility challenges encountered
with BIM-23190 hydrochloride.

Frequently Asked Questions (FAQSs)
Q1: What is BIM-23190 hydrochloride?

Al: BIM-23190 hydrochloride is a synthetic, cyclic peptide analog of somatostatin. It functions
as a selective agonist for somatostatin receptors SSTR2 and SSTRS5, with Ki values of 0.34 nM
and 11.1 nM, respectively. It is primarily used in research related to cancer and acromegaly.

Q2: What is the molecular weight of BIM-23190 hydrochloride?
A2: The molecular weight of BIM-23190 hydrochloride is 1238.91 g/mol .
Q3: How should lyophilized BIM-23190 hydrochloride be stored?

A3: Lyophilized BIM-23190 hydrochloride powder should be stored in a sealed container,
away from moisture. For long-term storage, -20°C is recommended.
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Q4: How should BIM-23190 hydrochloride solutions be stored?

A4: Stock solutions of BIM-23190 hydrochloride should be aliquoted to avoid repeated freeze-
thaw cycles. It is recommended to store these aliquots at -80°C for up to 6 months or at -20°C
for up to 1 month.[1]

Solubility Data

The solubility of BIM-23190 hydrochloride can vary depending on the solvent. The following
table summarizes its solubility in common laboratory solvents.

Solvent Concentration Remarks

Requires sonication for

dissolution. Use freshly

DMSO (Dimethyl Sulfoxide) 100 mg/mL (80.72 mM) o
opened DMSO as it is
hygroscopic.[1][2]
Requires sonication for
Water 100 mg/mL (80.72 mM) ) )
dissolution.[1][2]
PBS (Phosphate-Buffered Requires sonication for
_ 50 mg/mL (40.36 mM) _ _
Saline) dissolution.[2]
10% DMSO, 40% PEG300,
Co-solvent Mixture 1 > 2.5 mg/mL (2.02 mM) 5% Tween-80, 45% Saline.[1]
[3]
_ 10% DMSO, 90% (20% SBE-
Co-solvent Mixture 2 = 2.5 mg/mL (2.02 mM) _ _
B-CD in Saline).[1]
Co-solvent Mixture 3 > 2.5 mg/mL (2.02 mM) 10% DMSO, 90% Corn Oil.[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol details the preparation of a 100 mg/mL stock solution of BIM-23190
hydrochloride in DMSO.
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Materials:

BIM-23190 hydrochloride (lyophilized powder)

Anhydrous/low-moisture DMSO

Sterile microcentrifuge tubes

Ultrasonic bath

Procedure:

Equilibrate the vial of lyophilized BIM-23190 hydrochloride to room temperature before
opening.

Weigh the desired amount of the peptide into a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of
100 mg/mL.

Vortex the tube briefly to initially mix the contents.

Place the tube in an ultrasonic bath and sonicate until the solution is clear and all solid has
dissolved.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term
storage (up to 1 month).

Protocol 2: Preparation of an Aqueous Stock Solution

This protocol describes the preparation of a 100 mg/mL aqueous stock solution.

Materials:

BIM-23190 hydrochloride (lyophilized powder)
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o Sterile, distilled, or deionized water

o Sterile microcentrifuge tubes

¢ Ultrasonic bath

Procedure:

 Allow the vial of BIM-23190 hydrochloride to reach room temperature.

Add the required volume of sterile water to the vial to obtain a 100 mg/mL concentration.

Gently vortex to suspend the peptide.

Sonicate the solution in an ultrasonic bath until it becomes clear and free of visible particles.

For use in cell culture, it is recommended to filter-sterilize the aqueous solution through a
0.22 um filter.

Aliquot and store at -80°C or -20°C.

Protocol 3: Preparation of a Working Solution using a
Co-Solvent System for In Vivo Studies

This protocol provides a method for preparing a = 2.5 mg/mL working solution suitable for in
Vivo experiments.

Materials:

BIM-23190 hydrochloride stock solution in DMSO (e.g., 25 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% sodium chloride)

Sterile tubes
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Procedure:

e Prepare a 25 mg/mL stock solution of BIM-23190 hydrochloride in DMSO as described in
Protocol 1.

e In a sterile tube, add the following solvents sequentially, ensuring complete mixing after each
addition:

o

100 pL of the 25 mg/mL BIM-23190 hydrochloride in DMSO stock solution.

[¢]

400 pL of PEG300. Mix thoroughly.

[¢]

50 pL of Tween-80. Mix thoroughly.

[e]

450 L of saline to bring the final volume to 1 mL.

e The final solution will have a BIM-23190 hydrochloride concentration of > 2.5 mg/mL in a
vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

e This working solution should be prepared fresh before use.
Troubleshooting Guide

Issue: The BIM-23190 hydrochloride powder is not dissolving completely.
Possible Causes and Solutions:

« Insufficient Sonication: Continue sonication for a longer period. Ensure the ultrasonic bath is
functioning correctly.

¢ Solvent Quality: For DMSO solutions, ensure you are using a fresh, anhydrous or low-
moisture grade of DMSO, as it is hygroscopic and absorbed water can affect solubility.

e Incorrect pH: BIM-23190 is a peptide. The pH of the solution can significantly impact its
solubility. For aqueous solutions, if solubility is low, consider adjusting the pH slightly. Since it
is a hydrochloride salt, it is expected to be more soluble in slightly acidic to neutral
conditions.
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o Gentle Heating: Gentle warming (e.g., to 37°C) can aid in the dissolution of some peptides.
However, prolonged or excessive heating should be avoided to prevent degradation.

Issue: The solution is cloudy or shows precipitation after storage.
Possible Causes and Solutions:

o Exceeded Solubility Limit: The concentration of the peptide may be too high for the chosen
solvent and storage temperature. Try preparing a more dilute stock solution.

o Freeze-Thaw Cycles: Repeated freezing and thawing can cause peptides to aggregate and
precipitate. Ensure the stock solution is stored in single-use aliquots.

e Improper Storage: The solution may not have been stored at the recommended temperature.
Ensure storage at -20°C or -80°C.

o Re-dissolving Precipitate: If precipitation is observed after thawing, try to re-dissolve it by
gentle warming and sonication before use. If it does not redissolve, it is recommended to
prepare a fresh solution.

Visual Guides
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BIM-23190 Hydrochloride Solubilization Workflow

Is the solution clear?

Yes

Start: Lyophilized

BIM-23190 HCI

Choose Solvent System

Stock Solution In vivo Solution

DMSO or Water Co-solvent System
(High Concentration Stock) (Working Solution)

' '

Prepare Co-solvent Mixture

EEI ST D T (e.9., DMSO/PEG300/Tween-80/Saline)

Aliquot for Storage

Store at -20°C or -80°C

y

Add DMSO stock to
co-solvent mixture

'

Mix thoroughly

Sonicate until dissolved

No

Troubleshoot:
- Check solvent quality
- Increase sonication time
- Gentle warming

Use solution immediately

Click to download full resolution via product page

Caption: Workflow for solubilizing BIM-23190 hydrochloride.
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Troubleshooting Solubility Issues
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Caption: Decision tree for troubleshooting solubility problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. BIM-23190 hydrochloride | SSTR Agonist | MCE [medchemexpress.cn]

3. BIM-23190 hydrochloride - Immunomart [immunomart.com]

 To cite this document: BenchChem. [BIM-23190 hydrochloride solubility issues and
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8144700#bim-23190-hydrochloride-solubility-issues-
and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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